Cas no 185047-73-8 (2-amino-4-(4-bromophenyl)-4-oxobutanoic acid)

• Product Name: 2-amino-4-(4-bromophenyl)-4-oxobutanoic acid
• CAS No: 185047-73-8
• CID: 2715004
• Update Time: 2025-05-20

2-amino-4-(4-bromophenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-bromophenyl)-4-oxobutanoic acid

Additional information on 2-amino-4-(4-bromophenyl)-4-oxobutanoic acid

Comprehensive Overview of 2-amino-4-(4-bromophenyl)-4-oxobutanoic acid (CAS No. 185047-73-8)

2-amino-4-(4-bromophenyl)-4-oxobutanoic acid (CAS No. 185047-73-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bromophenyl and oxobutanoic acid functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and reactivity.

The compound's molecular structure features an amino group and a ketone moiety, which make it a valuable building block for designing novel therapeutics. Recent studies highlight its role in targeting enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine. As the pharmaceutical industry shifts toward personalized treatments, compounds like 2-amino-4-(4-bromophenyl)-4-oxobutanoic acid are increasingly relevant.

One of the most searched questions about this compound revolves around its synthetic pathways and purification methods. Optimizing these processes is crucial for scaling up production while maintaining high purity, a topic frequently discussed in academic forums and patent filings. Additionally, its solubility and stability under various conditions are key considerations for researchers formulating drug candidates.

From an SEO perspective, terms like "CAS 185047-73-8 supplier" and "2-amino-4-(4-bromophenyl)-4-oxobutanoic acid synthesis" rank highly in search engines, reflecting user interest in procurement and methodology. The compound's association with peptide mimetics and small-molecule drugs further amplifies its visibility in scientific queries. Addressing these topics ensures the content resonates with both academic and industrial audiences.

Environmental and green chemistry trends also influence research on this compound. Scientists are exploring catalytic alternatives to traditional bromination methods to reduce waste and improve efficiency. Such innovations align with global sustainability goals, making 185047-73-8 a case study for eco-friendly chemical synthesis.

In summary, 2-amino-4-(4-bromophenyl)-4-oxobutanoic acid exemplifies the intersection of organic chemistry and biomedical innovation. Its multifaceted applications, coupled with evolving synthetic techniques, position it as a compound of enduring scientific and commercial value.